1-(1,3-Dihydroxy-2-methylpropan-2-yl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea
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Description
1-(1,3-Dihydroxy-2-methylpropan-2-yl)-3-(5-oxo-1-(p-tolyl)pyrrolidin-3-yl)urea is a useful research compound. Its molecular formula is C16H23N3O4 and its molecular weight is 321.377. The purity is usually 95%.
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Scientific Research Applications
Oxidative Procedures and Chemical Synthesis
- Urea-Dihydroperoxypropane Derivatives have been utilized as terminal oxidants in various oxidative procedures, including epoxidation, sulfide oxidation, and oxidative amidation, showcasing their utility in chemical synthesis and organic transformations (Khosravi & Naserifar, 2019).
Antimicrobial Activity
- N-Substituted Ureas have been synthesized and evaluated for their antimicrobial properties, indicating their potential in developing new antimicrobial agents (Reddy et al., 2003).
High-Energy Materials
- Trinitropropan-Urea Derivatives have been explored for their potential as high energetic materials, indicating applications in explosives and propellants (Axthammer et al., 2016).
Organic Electronics and Polymerization
- Urea in Polymer Synthesis shows promise in the development of novel components for cationic ring-opening polymerization, pointing to its role in creating new polymeric materials (Annby et al., 2001).
Metallo-Supramolecular Assemblies
- Functionalized Pyridine Derivatives involving urea linkages have been utilized in the construction of metallo-supramolecular macrocycles, suggesting applications in molecular recognition and self-assembly (Troff et al., 2012).
Biofuel Production
- Biofuel Engineering research indicates that engineered enzymes in pathways involving urea derivatives can enable the production of biofuels like 2-methylpropan-1-ol under anaerobic conditions, contributing to sustainable energy solutions (Bastian et al., 2011).
Properties
IUPAC Name |
1-(1,3-dihydroxy-2-methylpropan-2-yl)-3-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O4/c1-11-3-5-13(6-4-11)19-8-12(7-14(19)22)17-15(23)18-16(2,9-20)10-21/h3-6,12,20-21H,7-10H2,1-2H3,(H2,17,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVRDCUWMSCZXSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NC(C)(CO)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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